Cas no 1935938-82-1 (2-cyclopropylthiolane-2-carbaldehyde)

• Product Name: 2-cyclopropylthiolane-2-carbaldehyde
• CAS No: 1935938-82-1
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5564894
• PubChem ID: 131142602
• Update Time: 2025-11-06

2-cyclopropylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 131142602
• 2-Thiophenecarboxaldehyde, 2-cyclopropyltetrahydro-
• 2-cyclopropylthiolane-2-carbaldehyde

• Inchi： 1S/C8H12OS/c9-6-8(7-2-3-7)4-1-5-10-8/h6-7H,1-5H2
• InChI Key： FCKUSRRWMCKZFU-UHFFFAOYSA-N
• SMILES： C1(C2CC2)(C=O)SCCC1

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 247.1±33.0 °C(Predicted)

Additional information on 2-cyclopropylthiolane-2-carbaldehyde

Introduction to 2-cyclopropylthiolane-2-carbaldehyde (CAS No. 1935938-82-1)

2-cyclopropylthiolane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1935938-82-1, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the thiolane family, characterized by a cyclopropyl group attached to a sulfur-containing five-membered ring, which is further functionalized with an aldehyde group at the second carbon position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceuticals and fine chemicals.

The aldehyde functionality in 2-cyclopropylthiolane-2-carbaldehyde serves as a versatile handle for further chemical transformations, including condensation reactions, oxidation, and reduction processes. This reactivity has positioned the compound as a key building block in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its potential in designing molecules with enhanced pharmacological properties.

In the realm of drug discovery, 2-cyclopropylthiolane-2-carbaldehyde has been explored for its ability to serve as a precursor in the synthesis of heterocyclic compounds. Heterocycles are widely prevalent in biologically active molecules, and their structural diversity often correlates with pharmacological efficacy. The incorporation of the cyclopropylthiolane scaffold into drug candidates has shown promise in improving metabolic stability and binding affinity to biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors and antiviral agents.

One of the most compelling aspects of 2-cyclopropylthiolane-2-carbaldehyde is its role in facilitating cross-coupling reactions, which are cornerstone techniques in modern organic synthesis. The aldehyde group can participate in reactions such as Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling, enabling the construction of carbon-carbon bonds with precision. These reactions are particularly valuable in medicinal chemistry for generating complex molecular architectures from simpler precursors. The cyclopropylthiolane moiety itself adds a layer of structural complexity that can influence both the physical properties and biological activity of the final product.

Recent studies have also demonstrated the utility of 2-cyclopropylthiolane-2-carbaldehyde in asymmetric synthesis. Chiral thiolane derivatives are of great interest due to their potential as enantiomerically pure pharmaceuticals, which can exhibit improved therapeutic profiles with reduced side effects. The synthesis of enantiomerically enriched 2-cyclopropylthiolane-2-carbaldehyde has been achieved through catalytic methods involving chiral auxiliaries or transition metal catalysts. These approaches highlight the compound's significance in developing enantiomerically pure drugs.

The chemical stability and reactivity profile of 2-cyclopropylthiolane-2-carbaldehyde make it an attractive candidate for library synthesis efforts. High-throughput screening campaigns have utilized this compound as a core structure to generate diverse chemical entities for biological evaluation. Such libraries are instrumental in identifying lead compounds for further optimization. The ease with which 2-cyclopropylthiolane-2-carbaldehyde can be modified allows chemists to explore a wide range of structural variations rapidly, accelerating the drug discovery process.

In conclusion, 2-cyclopropylthiolane-2-carbaldehyde (CAS No. 1935938-82-1) represents a structurally intriguing and synthetically versatile compound with significant implications for pharmaceutical research and development. Its unique combination of functional groups and reactivity patterns positions it as a valuable tool for constructing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological functions associated with thiolane derivatives, compounds like 2-cyclopropylthiolane-2-carbaldehyde are likely to remain at the forefront of medicinal chemistry innovation.